Cas no 1745-31-9 (3-Butenoic acid,2-propen-1-yl ester)

3-Butenoic acid,2-propen-1-yl ester structure
1745-31-9 structure
Product Name:3-Butenoic acid,2-propen-1-yl ester
CAS No:1745-31-9
MF:C7H10O2
MW:126.153102397919
CID:227444
PubChem ID:263159
Update Time:2025-04-19

3-Butenoic acid,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid,2-propen-1-yl ester
    • prop-2-enyl but-3-enoate
    • AC1L692X
    • AC1Q60DB
    • allyl 3-butenoate
    • allyl but-3-enoate
    • allyl vinylacetate
    • AR-1L1842
    • but-3-enoic acid allyl ester
    • CTK4D5018
    • NSC97507
    • prop-2-en-1-yl but-3-enoate
    • vinylacetic acid allyl ester
    • NSC-97507
    • SCHEMBL948033
    • AAKKKMOPCAFJCX-UHFFFAOYSA-N
    • DTXSID90294633
    • 1745-31-9
    • AKOS024429120
    • vinyl acetic acid allyl ester
    • Inchi: 1S/C7H10O2/c1-3-5-7(8)9-6-4-2/h3-4H,1-2,5-6H2
    • InChI Key: AAKKKMOPCAFJCX-UHFFFAOYSA-N
    • SMILES: O(C(CC=C)=O)CC=C

Computed Properties

  • Exact Mass: 126.0681
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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